Cas no 2034394-71-1 (N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide)

• Product Name: N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• CAS No: 2034394-71-1
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 5550749
• PubChem ID: 91815542
• Update Time: 2025-06-15

N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(2-pyridin-4-ylethyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• AKOS025317583
• 2034394-71-1
• N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• N-[2-(pyridin-4-yl)ethyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• F6475-6858

• Inchi： 1S/C17H19N3O2S/c21-17(19-9-5-13-3-7-18-8-4-13)14-1-2-16(20-11-14)22-15-6-10-23-12-15/h1-4,7-8,11,15H,5-6,9-10,12H2,(H,19,21)
• InChI Key： JYGXONYHYPQZQZ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C=CC(=CN=1)C(NCCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 329.11979803g/mol
• Monoisotopic Mass: 329.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide

N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034394-71-1): A Comprehensive Overview

N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034394-71-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of nicotinamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide is characterized by a nicotinamide core functionalized with a pyridine-substituted ethyl group and a tetrahydrothiophenyl ether moiety. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide has shown promising anticancer activity. A research team from the University of California, San Francisco, reported in a 2022 study that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective potential of N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide has also been explored. A preclinical study conducted at the Institute of Neurosciences in Barcelona found that this compound effectively reduces neuronal damage and improves cognitive function in animal models of Alzheimer's disease. The neuroprotective effects are attributed to its ability to reduce oxidative stress and inhibit neuroinflammation, both of which are critical factors in the pathogenesis of neurodegenerative disorders.

The pharmacokinetic properties of N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide have been extensively studied to ensure its suitability for therapeutic applications. Data from preclinical studies indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral medication. Additionally, preliminary toxicology studies have shown that N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of N-(2-(pyridin-4-yl)ethyl)-6-((tetrahydrothiophen-3-yloxy))nicotinamide (CAS No. 2034394-71--1) involves a multi-step process that combines modern synthetic techniques with classical organic chemistry methods. The key steps include the formation of the pyridine-substituted ethylamine intermediate, followed by its coupling with a suitably protected nicotinic acid derivative and subsequent deprotection to yield the final product. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

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